Journal Name:Journal of Human Nutrition and Dietetics
Journal ISSN:0952-3871
IF:2.995
Journal Website:http://onlinelibrary.wiley.com/journal/10.1111/(ISSN)1365-277X
Year of Origin:1988
Publisher:Wiley-Blackwell Publishing Ltd
Number of Articles Per Year:79
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-04-04 , DOI:
10.1016/j.fshw.2023.03.021
Dietary flavonoids are abundant in natural plants and possess multiple pharmacological and nutritional activities. In this study, apigenin, luteolin, and baicalein were chosen to evaluate their anti-diabetic effect in high-glucose and dexamethasone induced insulin-resistant (IR) HepG2 cells. All flavonoids improves the glucose consumption and glycogen synthesis abilities in IR-HepG2 cells via activating glucose transporter protein 4 (GLUT4) and phosphor-glycogen synthase kinase (GSK-3β). These flavonoids significantly inhibited the production of reactive oxygen species (ROS) and advanced glycation end-products (AGEs), which were closely related to the suppression of the phosphorylation form of NF-κB and P65. The expression levels of insulin receptor substrate-1 (IRS-1), insulin receptor substrate-2 (IRS-2) and phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) pathway in IR-HepG2 cells were all partially activated by the flavonoids, with variable effects. Furthermore, the intracellular metabolic conditions of the flavonoids were also evaluated.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250033
Phlorizin (PHL) is a natural compound with strong antioxidant properties mainly found in apples. In this paper, the interaction mechanism of PHL with pepsin and trypsin was comparatively evaluated by computer simulation, fluorescence spectra, circular dichroism (CD), and fourier transform infrared (FT-IR) spectra at a molecular level. Fluorescence spectra showed that PHL quenches the pepsin/trypsin by static quenching. Thermodynamic parameters indicated that PHL binds to pepsin mainly through hydrogen bonds and van der Waals forces, and that of trypsin was electrostatic forces. The ground state complexes PHL and protease have a moderate affinity of 105 L/mol PHL binds more strongly to trypsin than to pepsin. CD and FT-IR spectra results showed that pepsin/trypsin decreased the β-sheet content and slightly changed its secondary structure upon PHL. These experimental results are mutually verified with the predicted computer-aid simulation results. Upon PHL and trypsin binding, the antioxidant capacity of PHL was elevated. Nevertheless, the antioxidant capacity of PHL was decreased after binding to pepsin. This work elucidates the binding of PHL binding mechanisms to pepsin/trypsin and provides useful information for the digestion of PHL to improve the application of PHL in food processing.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250037
To provide new insights into the development and utilization of Douchi artificial starters, three common strains (Aspergillus oryzae, Mucor racemosus, and Rhizopus oligosporus) were used to study their influence on the fermentation of Douchi. The results showed that the biogenic amine contents of the three types of Douchi were all within the safe range and far lower than those of traditional fermented Douchi. Aspergillus-type Douchi produced more free amino acids than the other two types of Douchi, and its umami taste was more prominent in sensory evaluation (P < 0.01), while Mucor-type and Rhizopus-type Douchi produced more esters and pyrazines, making the aroma, sauce, and Douchi flavor more abundant. According to the Pearson and PLS analyses results, sweetness was significantly negatively correlated with phenylalanine, cysteine, and acetic acid (P < 0.05), bitterness was significantly negatively correlated with malic acid (P < 0.05), the sour taste was significantly positively correlated with citric acid and most free amino acids (P < 0.05), while astringency was significantly negatively correlated with glucose (P < 0.001). Thirteen volatile compounds such as furfuryl alcohol, phenethyl alcohol, and benzaldehyde caused the flavor difference of three types of Douchi. This study provides theoretical basis for the selection of starting strains for commercial Douchi production.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250014
Andrias davidianus (Chinese giant salamander, CGS) is the largest and oldest extant amphibian species in the world and is a source of prospective functional food in China. However, the progress of functional peptides mining was slow due to lack of reference genome and protein sequence data. In this study, we illustrated full-length transcriptome sequencing to interpret the proteome of CGS meat and obtain 10703 coding DNA sequences. By functional annotation and amino acid composition analysis, we have discovered various genes related to signal transduction, and 16 genes related to longevity. We have also found vast variety of functional peptides through protein coding sequence (CDS) analysis by comparing the data obtained with the functional peptide database. Val-Pro-Ile predicted by the CDS analysis was released from the CGS meat through enzymatic hydrolysis, suggesting that our approach is reliable. This study suggested that transcriptomic analysis can be used as a reference to guide polypeptide mining in CGS meat, thereby providing a powerful mining strategy for the bioresources with unknown genomic and proteomic sequences.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-04-04 , DOI:
10.1016/j.fshw.2023.03.023
Xylitol and erythritol have been reported in numerous previous and recent studies as potential antidiabetic sweeteners, however, it is not certain which one is most effective in this regard. In the present study, the effects of xylitol and erythritol were comparatively investigated on blood glucose, insulin level, dyslipidemia, pancreatic islet morphology and β-cell function, and redox imbalance in a type 2 diabetes (T2D) model of rats. Seven-week-old male Sprague-Dawley rats were randomly divided into 8 groups: Normal Control (NC), Diabetic Control (DC), Diabetic Xylitol 5 % (DX5), Diabetic Xylitol 10 % (DX10), Diabetic Xylitol 20 % (DX20), Diabetic Erythritol 5 % (DE5), Diabetic Erythritol 10 % (DE10), and Diabetic Erythritol 20 % (DE20). T2D was induced in the diabetic groups initially by feeding 10 % fructose solution to induce insulin resistance followed by an intraperitoneal injection of streptozotocin (40 mg/kg body weight) dissolved in citrate buffer (pH 4.5) to induce partial pancreatic β-cells dysfunctions. The animals in NC group were fed with normal drinking water and injected with citrate buffer only. After the confirmation of diabetes, the xylitol and erythritol with above-mentioned concentrations were supplied to the respective animal groups when the animals in NC and DC groups were supplied with normal drinking water. After 8 weeks intervention period, the body weight, fluid and water intake, blood glucose, serum alanine aminotransferase, aspartate aminotransferase, CK-MB and creatinine were significantly decreased, while the serum insulin level, serum lipids, glucose tolerance ability, pancreatic islet morphology and β-cell function, pancreatic and serum redox imbalance were improved in the most xylitol and erythritol fed groups compared to the DC group, when effects were better for xylitol compared to erythritol. The data of this study suggest that xylitol has better antioxidant and antidiabetic effects compared to erythritol. Therefore, xylitol can be used as a preferrable dietary anti-diabetic sweetener or supplement over erythritol for the management of diabetes and its associated complications.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-04-04 , DOI:
10.1016/j.fshw.2023.03.003
Aging decreases muscle mass, strength, and functional capacity. High-salt stress seems to promote muscle aging and decrease lifespan. However, exercise delays muscle aging and increases longevity, and it may protect muscle from rapid aging induced by high-salt intake (HSI), but the molecular mechanisms are poorly understood. In this study, the flies were fed a high-salt diet and trained to exercise. Muscle CG2196 (salt) gene and dSir2 gene were over-expressed by building mef2-gal4/UAS system. The results showed that both physical exercise and muscle dSir2 gene overexpression prevented HSI-induced and muscle salt overexpression-induced accelerated age-related decline of climbing index, climbing endurance, muscle NAD+ level, SOD activity level, dSir2 expression, and dFOXO expression, and they also prevented HSI-induced and muscle salt overexpression-induced accelerated age-related increase in muscle ROS level, MDA level, and salt gene expression. Physical exercise improved lifespan decrease induced by HSI and muscle salt overexpression. Therefore, current results indicated that high-salt stress accelerated muscle aging by decreasing muscular NAD+/dSir2/dFOXO pathway activity and increasing oxidative stress. Physical exercise protected muscle from accelerated aging induced by high-salt stress through activating muscle NAD+/dSir2/dFOXO pathway and enhancing muscle oxidation resistance. The combination of exercise and muscle dSir2 overexpression had the best protective effect on muscle aging and lifespan in flies.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250009
The biological activity of plant polysaccharides can be enhanced by sulfated modification. In this study, the immunomodulatory effect of sulfated Cyclocarya paliurus polysaccharides (SCP3) on macrophages RAW264.7 and its potential molecular mechanism were investigated. Results showed that SCP3 at 25−100 μg/mL increased viability and improved phagocytosis of RAW264.7 cells. Meanwhile, SCP3 could activate mitogen-activated protein kinase (MAPK) and nuclear factor kappa B (NF-κB) signaling pathways, which increased the phosphorylation of Erk1/2, JNK, p38 and NF-κB p65, promoting secretion of cytokines tumor necrosis factor α (TNF-α), interleukin 6 (IL-6) and nitric oxide (NO) as well as the production of reactive oxygen species (ROS). In addition, Toll-like receptor 4 (TLR4) receptor inhibitors were able to block the production of NO and TNF-α by SCP3-stimulated macrophages. Based on Western blot analysis and validation using specific inhibitors against MAPK and NF-κB signaling pathways, the results demonstrated that SCP3 induced macrophages activation and enhanced TNF-α and NO production via TLR4-mediated MAPK and NF-κB pathways. In summary, SCP3 has significant immunomodulatory potential. The underlying molecular mechanism was that SCP3 activates macrophages via TLR4 receptors to promote ROS production, which in turn activates the downstream MAPK/NF-κB signaling pathway and then increases the secretion levels of cytokines and NO.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-04-04 , DOI:
10.1016/j.fshw.2023.03.019
This study aimed to evaluate the anti-hyperglycemic and antioxidant role of Actinidia deliciosa (kiwifruits) aqueous extract in streptozotocin-treated rats. Animals were distributed into; control, A. deliciosa aqueous extract (ADAE; 1 g/kg orally), streptozotocin (STZ; 50 mg/kg, i.p, single dose), and STZ plus ADAE, respectively. Results showed that ADAE had high antioxidant and radical scavenging potency. Elevation in blood sugar level, lipid peroxidation (LPO), kidney function biomarkers, and perturbations in hematological parameters were observed in diabetic rats. While, enzymatic and non-enzymatic antioxidants, protein content, and alkaline phosphatase (ALP) activity declined. Furthermore, histological, immunohistochemical alpha-smooth muscle actin immunoreactivity (α-SMA-ir) and histochemical (collagen, total protein, DNA, and RNA) alterations were observed in rat kidneys. Moreover, STZ produced upregulation of inflammatory associated genes (tumor necrosis factor-alpha; TNF-α and transforming growth factor β1; TGF-β1) and triggered apoptosis by upregulating apoptotic related gene [Bcl2-associated X protein (Bax)] and downregulating anti-apoptotic related gene B-cell lymphoma-2 (Bcl-2) based on real-time PCR data. Moreover, diabetic rats administered with ADAE showed significant restoration in LPO, antioxidant status, and biochemical indices besides tissue architecture, and genes improvement regarding STZ group. Conclusively, A. deliciosa has a valuable ameliorative influence and can restore glucose levels and improve kidney dysfunction in diabetic rats.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250004
Human saliva is an indispensable fluid that maintains a healthy oral cavity which otherwise can lead to oral diseases (dental caries and periodontitis). In addition, salivary metabolites and microbiome profile provide early detection of systemic diseases such as cancer and obesity. Salivary diagnostic has gained popularity due to its non-invasive sampling technique. Fasting (abstinence from food or drink or both) research for weight loss and improve health is common, but studies using fasting saliva are scarce. Some metabolites in fasting saliva have been reported with interesting results, which can be enhanced by considering different confounding factors. For example, fasting saliva contains higher salivary nitrite, which is related to nitric oxide (NO). NO is a vasodilator supporting the healthy function of endothelial cells and its deficiency is connected to many diseases. The timely supply of NO through exogenous and endogenous means is highlighted and the potential advantage of fasting salivary composition changes in relation to COVID-19 infection is speculated. This review aims to provide a general discussion on the salivary composition, properties, and functions of the whole saliva, including the health benefits of fasting.
Journal of Human Nutrition and Dietetics ( IF 2.995 ) Pub Date: 2023-07-14 , DOI:
10.26599/fshw.2022.9250046
D-Psicose, as a low-calorie rare sugar, has attracted a lot of attention in recent years for alternating to sucrose. The anti-obesity effect of D-psicose has been extensively confirmed in previous studies, however, the impact of D-psicose on colitis remains vague. Here, we firstly evaluated the effect of the D-psicose prophylactic intervention on dextran sulfate sodium-induced colitis in C57BL/6 mice. The pathological symptoms, inflammatory cytokines levels, gut microbiota composition, short chain fatty acids (SCFAs) production and colonic barrier integrity were comprehensively evaluated. The results confirmed that D-psicose intervention aggravated colitis, characterized by the exacerbation of colon shortening, increase of colonic inflammatory infiltration, and marked exaltation of disease activity indices and IL-6, IL-1β and TNF-α levels. Further, the dysfunction of gut microbiota was identified in the psicose group. The abundance of pro-inflammatory bacteria Lachnospiraceae_NK4A136_group was significantly up-regulated while the abundance of probiotics Akkermansia and Lactobacillus were significantly down-regulated in the psicose group compared to the model group. Moreover, the production of SCFAs was suppressed in the psicose group, accompanied by a decrease in the level of mucin 2 (Muc-2). Collectively, the underlying mechanism of the exacerbation of colitis by D-psicose intervention might be attributed to microbiota dysfunction accompanied by the reduction of SCFAs, which leads to the damage of the mucosal barrier and the intensification of inflammatory invasion.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
医学3区 | NUTRITION & DIETETICS 营养学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
9.10 | 51 | Science Citation Index Science Citation Index Expanded | Not |
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